Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid
Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
192878-30-1
VCID:
VC0488374
InChI:
InChI=1S/C5H2N2O2S2/c8-5(9)2-1-10-4-3(2)11-7-6-4/h1H,(H,8,9)
SMILES:
C1=C(C2=C(S1)N=NS2)C(=O)O
Molecular Formula:
C5H2N2O2S2
Molecular Weight:
186.2g/mol
Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid
CAS No.: 192878-30-1
Main Products
VCID: VC0488374
Molecular Formula: C5H2N2O2S2
Molecular Weight: 186.2g/mol
CAS No. | 192878-30-1 |
---|---|
Product Name | Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid |
Molecular Formula | C5H2N2O2S2 |
Molecular Weight | 186.2g/mol |
IUPAC Name | thieno[2,3-d]thiadiazole-6-carboxylic acid |
Standard InChI | InChI=1S/C5H2N2O2S2/c8-5(9)2-1-10-4-3(2)11-7-6-4/h1H,(H,8,9) |
Standard InChIKey | FDZNFTUGBZLIHN-UHFFFAOYSA-N |
SMILES | C1=C(C2=C(S1)N=NS2)C(=O)O |
Canonical SMILES | C1=C(C2=C(S1)N=NS2)C(=O)O |
PubChem Compound | 4715086 |
Last Modified | Nov 11 2021 |
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